3-Pentenenitrile 3-Pentenenitrile The infrared spectra of solid, gaseous and liquid and solid trans 3-pentenenitrile were studied.
3-pentenenitrile, [liquid] appears as a clear colorless to amber liquid. Less dense than water. Flash point 104°F. Boiling point 296°F. Generally stable and not liable to polymerization. May be toxic by skin absorption, inhalation or ingestion. Prolonged exposure may result in delayed cyanide poisoning. Avoid direct contact with vapors, mists or liquid. May produce cyanide gas and carbon monoxide during combustion. Used in the manufacture of various organic chemicals.
Brand Name: Vulcanchem
CAS No.: 16529-66-1
VCID: VC21050383
InChI: InChI=1S/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2+
SMILES: CC=CCC#N
Molecular Formula: C5H7N
Molecular Weight: 81.12 g/mol

3-Pentenenitrile

CAS No.: 16529-66-1

Cat. No.: VC21050383

Molecular Formula: C5H7N

Molecular Weight: 81.12 g/mol

* For research use only. Not for human or veterinary use.

3-Pentenenitrile - 16529-66-1

Specification

Description The infrared spectra of solid, gaseous and liquid and solid trans 3-pentenenitrile were studied.
3-pentenenitrile, [liquid] appears as a clear colorless to amber liquid. Less dense than water. Flash point 104°F. Boiling point 296°F. Generally stable and not liable to polymerization. May be toxic by skin absorption, inhalation or ingestion. Prolonged exposure may result in delayed cyanide poisoning. Avoid direct contact with vapors, mists or liquid. May produce cyanide gas and carbon monoxide during combustion. Used in the manufacture of various organic chemicals.
CAS No. 16529-66-1
Molecular Formula C5H7N
Molecular Weight 81.12 g/mol
IUPAC Name (E)-pent-3-enenitrile
Standard InChI InChI=1S/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2+
Standard InChI Key UVKXJAUUKPDDNW-NSCUHMNNSA-N
Isomeric SMILES C/C=C/CC#N
SMILES CC=CCC#N
Canonical SMILES CC=CCC#N
Boiling Point 291 to 297 °F at 760 mm Hg (NTP, 1992)
Flash Point 101 °F (NTP, 1992)

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